Cas no 573971-76-3 (8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 573971-76-3
• MF: C₂₅H₂₇N₅O₂
• MW: 429.514185190201
• CID: 6528121
• Update Time: 2025-10-29

8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-[(dibenzylamino)methyl]-1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
• 1H-Purine-2,6-dione, 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-1,3-dimethyl-7-(2-propen-1-yl)-

• Inchi： 1S/C25H27N5O2/c1-4-15-30-21(26-23-22(30)24(31)28(3)25(32)27(23)2)18-29(16-19-11-7-5-8-12-19)17-20-13-9-6-10-14-20/h4-14H,1,15-18H2,2-3H3
• InChI Key： WCRIMEJQXUEERZ-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2=C(N(C)C(=O)N(C)C2=O)N=C1CN(CC1=CC=CC=C1)CC1=CC=CC=C1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 600.1±65.0 °C(Predicted)
• pka: 5.98±0.50(Predicted)

Additional information on 8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 573971-76-3)

The compound 8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 573971-76-3) is a structurally complex purine derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a dibenzylamino moiety and a prop-2-en-1-yl group, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting adenosine receptors, which are pivotal in neurological and cardiovascular therapies.

In recent years, the demand for novel purine-based compounds has surged due to their role in modulating cellular signaling pathways. The 1,3-dimethyl-7-(prop-2-en-1-yl) scaffold of this compound aligns with current trends in developing small-molecule inhibitors for inflammatory and metabolic disorders. Its tetrahydro-1H-purine-2,6-dione core is particularly noteworthy, as it mimics natural purines like xanthine, a feature often leveraged in designing enzyme inhibitors.

From a synthetic chemistry perspective, the introduction of the dibenzylamino group enhances the compound's lipophilicity, potentially improving its blood-brain barrier permeability. This property is critical for CNS-targeted therapeutics, a hot topic in modern drug development. Computational studies suggest that the 8-(dibenzylamino)methyl substitution could influence binding affinity to G-protein-coupled receptors (GPCRs), a key focus area for neurodegenerative disease research.

The compound's CAS No. 573971-76-3 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Analytical techniques such as HPLC and LC-MS are typically employed to characterize its purity, given the complexity of its purine-2,6-dione backbone. Stability studies indicate that proper storage under inert conditions is essential to maintain its integrity, a consideration shared by many advanced pharmaceutical intermediates.

Emerging applications of 8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione include its evaluation as a precursor for fluorescent probes in bioimaging. The prop-2-en-1-yl side chain offers a handle for further functionalization via click chemistry, aligning with the growing interest in modular drug design. Such versatility addresses frequent search queries about "purine derivatives with imaging capabilities" and "click-compatible pharmaceutical intermediates."

Environmental and safety assessments reveal that this compound requires standard laboratory precautions, consistent with OECD guidelines for research chemicals. Its biodegradation profile is currently under investigation, reflecting the pharmaceutical industry's emphasis on green chemistry principles. These aspects resonate with trending searches on "sustainable drug development" and "eco-friendly synthetic routes."

In conclusion, 8-(dibenzylamino)methyl-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a multifaceted research tool bridging medicinal chemistry and molecular biology. Its structural features address contemporary needs in targeted therapy development while offering avenues for innovative chemical biology applications.